Cas no 14597-12-7 (1,3-Isobenzofurandione, 4,7-dimethoxy-)

1,3-Isobenzofurandione, 4,7-dimethoxy- structure
14597-12-7 structure
Product Name:1,3-Isobenzofurandione, 4,7-dimethoxy-
CAS No:14597-12-7
MF:C10H8O5
MW:208.167523384094
CID:1316002
PubChem ID:2752592
Update Time:2025-04-20

1,3-Isobenzofurandione, 4,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Isobenzofurandione, 4,7-dimethoxy-
    • 3,6-Dimethoxyphthalic anhydride
    • 4,7-dimethoxy-2-benzofuran-1,3-dione
    • DB-083099
    • LRJYRDODMNDLFR-UHFFFAOYSA-N
    • 4,7-dimethoxyisobenzofuran-1,3-dione
    • 14597-12-7
    • DTXSID70372908
    • SCHEMBL8996379
    • 3,6-dimethyoxyphthalic anhydride
    • AKOS004907306
    • Inchi: 1S/C10H8O5/c1-13-5-3-4-6(14-2)8-7(5)9(11)15-10(8)12/h3-4H,1-2H3
    • InChI Key: LRJYRDODMNDLFR-UHFFFAOYSA-N
    • SMILES: O1C(C2C(=CC=C(C=2C1=O)OC)OC)=O

Computed Properties

  • Exact Mass: 208.037
  • Monoisotopic Mass: 208.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 61.8Ų
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